Cas no 58394-58-4 (4-Isothiocyanatobenzoyl-DL-homoserine lactone)

• Product Name: 4-Isothiocyanatobenzoyl-DL-homoserine lactone
• CAS No: 58394-58-4
• MF: C₁₂H₁₀N₂O₃S
• MW: 262.284401416779
• MDL: MFCD00060706
• CID: 371423
• PubChem ID: 191477
• Update Time: 2025-10-28

4-Isothiocyanatobenzoyl-DL-homoserine lactone Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-isothiocyanato-N-(tetrahydro-2-oxo-3-furanyl)-
• 4-ISOTHIOCYANATOBENZOYL-DL-HOMOSERINE LACTONE
• 4-isothiocyanato-N-(2-oxooxolan-3-yl)benzamide
• IBHL
• p-Isothiocyanatobenzoyl-DL-homoserine lactone
• NSC 294785
• 4-Isothiocyanato-N-(2-oxotetrahydro-3-furanyl)benzamide #
• 4-Isothiocyanatobenzoyl-DL-homoserine lactone, AldrichCPR
• 58394-58-4
• NSC294785
• WWUPAVIAPDIGCZ-UHFFFAOYSA-N
• FT-0747726
• MFCD00060706
• para-Isothiocyanatobenzoyl-DL-homoserine lactone
• NSC-294785
• 4-Isothiocyatobenzoyl-DL-homoserine lactone
• Benzamide, 4-isothiocyanato-N-(tetrahydro-2-oxo-3-furanyl)-, (+-)-
• SCHEMBL5726185
• 4-isothiocyanato-n-(2-oxotetrahydrofuran-3-yl)benzamide
• 4-Isothiocyanatobenzoyl-DL-homoserine lactone

• MDL： MFCD00060706
• Inchi： 1S/C12H10N2O3S/c15-11(14-10-5-6-17-12(10)16)8-1-3-9(4-2-8)13-7-18/h1-4,10H,5-6H2,(H,14,15)
• InChI Key： WWUPAVIAPDIGCZ-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)C(NC1C(=O)OCC1)=O

Computed Properties

• Exact Mass: 262.04100
• Monoisotopic Mass: 262.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.8A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.39
• Melting Point: 173-175°C
• Boiling Point: 562.5°Cat760mmHg
• Flash Point: 294°C
• Refractive Index: 1.681
• PSA: 99.85000
• LogP: 1.85710

4-Isothiocyanatobenzoyl-DL-homoserine lactone Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Additional information on 4-Isothiocyanatobenzoyl-DL-homoserine lactone

Comprehensive Overview of 4-Isothiocyanatobenzoyl-DL-homoserine lactone (CAS No. 58394-58-4)

4-Isothiocyanatobenzoyl-DL-homoserine lactone (CAS No. 58394-58-4) is a specialized chemical compound widely recognized in the fields of organic synthesis and biochemical research. This compound, characterized by its unique isothiocyanate functional group, plays a pivotal role in the study of quorum sensing mechanisms and signal transduction pathways in microbial systems. Its molecular structure, combining a benzoyl moiety with a homoserine lactone ring, makes it a valuable tool for researchers investigating cell-to-cell communication and biofilm formation.

The growing interest in 4-Isothiocyanatobenzoyl-DL-homoserine lactone is driven by its applications in microbial ecology and antibiotic resistance studies. With the rise of superbugs and the urgent need for novel antimicrobial strategies, this compound has garnered attention for its potential to disrupt quorum sensing—a key factor in bacterial virulence. Researchers are actively exploring its derivatives for anti-biofilm properties, aligning with the global focus on sustainable healthcare solutions.

In the realm of chemical biology, 4-Isothiocyanatobenzoyl-DL-homoserine lactone serves as a versatile probe for labeling proteins and peptides due to its reactive isothiocyanate group. This feature enables its use in affinity chromatography and protein conjugation, making it indispensable for proteomics and drug discovery. Its compatibility with click chemistry techniques further enhances its utility in modern bioconjugation workflows.

The compound’s relevance extends to agricultural biotechnology, where it is studied for its role in plant-microbe interactions. As the demand for eco-friendly pesticides and biofertilizers rises, 4-Isothiocyanatobenzoyl-DL-homoserine lactone offers insights into modulating rhizosphere signaling, a hot topic in sustainable agriculture. This aligns with current trends in precision farming and soil health optimization.

From a synthetic perspective, the preparation of 4-Isothiocyanatobenzoyl-DL-homoserine lactone involves multi-step organic reactions, including amide coupling and lactonization. Its purity and stability are critical for reproducible results, prompting advancements in analytical techniques like HPLC and mass spectrometry. These methodologies ensure compliance with Good Laboratory Practice (GLP) standards, a priority for pharmaceutical and academic laboratories.

In summary, 4-Isothiocyanatobenzoyl-DL-homoserine lactone (CAS No. 58394-58-4) stands at the intersection of cutting-edge research and practical applications. Its multifaceted roles in microbiology, chemical biology, and agriculture underscore its importance in addressing contemporary challenges like antibiotic resistance and sustainable food production. As scientific inquiries evolve, this compound will likely remain a cornerstone in interdisciplinary studies.